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Compound of Interest

Compound Name: SirReal2

Cat. No.: B1680979

Essential Safety and Handling Guide for
SirReal2

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for handling SirReal2, a potent and
selective Sirtuin 2 (SIRT2) inhibitor. Adherence to these protocols is essential for ensuring
laboratory safety and experimental integrity.

Compound Identification and Properties

SirReal2 is a potent, isotype-selective SIRT2 inhibitor with an 1Cso value of 140 nM.[1][2][3] It
has demonstrated minimal effect on other sirtuins (SIRT1, SIRT3-6).[2] Its primary mechanism
of action involves the induction of tubulin hyperacetylation and destabilization of the checkpoint
protein BubR1.[1][2]
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Property Data

2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-[5-(1-
naphthalenylmethyl)-2-thiazolyl]-acetamide

Chemical Name

Molecular Formula C22H20N40S2

Molecular Weight 420.55 g/mol [4]

CAS Number 709002-46-0[1][4]

Appearance Crystalline solid

Purity >98%

Solubility Soluble in DMSO (up to 84 mg/mL)[1][3]

Store powder at -20°C for up to 3 years. Store
Storage )
solutions at -80°C for up to 1 year.

Hazard Identification and Safety Precautions

SirReal2 should be handled as a hazardous substance. The toxicological properties have not

been fully investigated.

SHS H | Classificati

Pictogram Signal Word Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

Warning H319: Causes serious eye
irritation. H335: May cause

respiratory irritation.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling SirReal2.
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Equipment Specification Rationale
Nitrile or other chemical- Prevents skin contact and
Gloves i .
resistant gloves. absorption.
Protects skin and personal
Lab Coat Standard laboratory coat.

clothing from contamination.

Safety glasses with side

Eye Protection

shields or goggles.

Prevents eye irritation from

splashes or airborne particles.

Respiratory Protection

Use in a chemical fume hood.

Avoids inhalation of the
powder form, which may cause

respiratory irritation.

Emergency and First Aid Procedures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route

First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Experimental Protocols
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Stock Solution Preparation (10 mM in DMSO)

o Preparation: SirReal2 is typically supplied as a crystalline solid.

e Calculation: To prepare a 10 mM stock solution, dissolve 4.21 mg of SirReal2 in 1 mL of
anhydrous DMSO.

» Dissolution: Vortex the solution until the solid is completely dissolved. Gentle warming in a
water bath (37°C) or sonication can be used to aid dissolution.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store at -80°C. A stock solution stored at -80°C is stable for up to 6 months.

In Vitro Assay Protocol (HeLa Cells)

This protocol outlines the treatment of HeLa cells to observe tubulin hyperacetylation.

e Cell Plating: Plate HelLa cells in a suitable culture vessel and allow them to adhere overnight.

o Treatment: Prepare the desired concentration of SirReal2 by diluting the 10 mM DMSO
stock solution in cell culture medium. A final concentration of 1 uM has been shown to be
effective. Ensure the final DMSO concentration in the medium is low (e.g., <0.1%) to avoid
solvent toxicity.

 Incubation: Treat the cells with the SirReal2-containing medium for a specified time, for
example, 24 hours.

e Analysis: Following incubation, cells can be lysed and analyzed by Western blot for
acetylated a-tubulin levels.

In Vivo Formulation and Administration (Mouse
Xenograft Model)

This protocol is a general guideline for preparing SirReal2 for intraperitoneal (i.p.) injection in
mice.

o Formulation Preparation: A common formulation involves a multi-solvent system. For
example, to prepare a 1 mg/mL solution:
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[e]

Dissolve the required amount of SirReal2 in DMSO to create a concentrated stock.

o

In a separate tube, mix PEG300, Tween-80, and saline.

[¢]

Add the SirReal2/DMSO stock to the solvent mixture and vortex thoroughly to ensure a
clear and homogenous solution.

[¢]

One specific protocol involves 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

e Dosage: Dosages in published studies have ranged from 4 mg/kg to 50 mg/kg, administered
via i.p. injection every 3 days. The exact dosage and administration schedule should be
determined based on the specific experimental design.

e Administration: Administer the freshly prepared formulation to the animals via intraperitoneal
injection.

Disposal Plan
All waste materials contaminated with SirReal2 must be treated as hazardous chemical waste.

o Solid Waste: Collect all contaminated solid waste (e.g., pipette tips, tubes, gloves) in a
designated, sealed, and clearly labeled hazardous waste container.

o Liquid Waste: Collect all contaminated liquid waste (e.g., unused solutions, cell culture
media) in a designated, sealed, and clearly labeled hazardous waste container.

» Disposal: Dispose of all hazardous waste through your institution's environmental health and
safety (EHS) office, following all local, state, and federal regulations. Do not dispose of
SirReal2 down the drain or in regular trash.

Diagrams
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SirReal2 Mechanism of Action
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Caption: SirReal2 inhibits SIRT2, leading to increased tubulin acetylation and BubR1
destabilization.
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General Experimental Workflow for SirReal2
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Caption: Workflow for preparing and using SirReal2 in in vitro and in vivo experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling SirReal2].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680979#personal-protective-equipment-for-
handling-sirreal2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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